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Compound of Interest

Compound Name: beta-D-Ribofuranose

Cat. No.: B144940 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for the handling of beta-D-Ribofuranose.

While a comprehensive Safety Data Sheet (SDS) for beta-D-Ribofuranose (CAS 36468-53-8)

is not readily available in public domains, GHS hazard classifications indicate that this

compound is harmful if swallowed and can cause skin, eye, and respiratory irritation. The

following guidance is based on these known hazards and general best practices for laboratory

safety. It is crucial to supplement this information with a substance-specific risk assessment

before commencing any work.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential to mitigate the identified risks of

irritation and potential harm from ingestion.
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Protection Type Recommended PPE Rationale

Eye Protection
Chemical safety goggles or a

face shield

To prevent eye irritation from

dust or splashes.

Hand Protection
Nitrile or other chemically

resistant gloves

To prevent skin irritation upon

contact.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if dust is

generated and engineering

controls are insufficient.

To prevent respiratory tract

irritation from airborne

particles.

Operational Plan: Safe Handling and Storage
Adherence to strict operational protocols is critical to minimize exposure and ensure a safe

laboratory environment.

Handling Procedures:

Engineering Controls: Handle beta-D-Ribofuranose in a well-ventilated area, preferably

within a chemical fume hood, especially when manipulating the solid form to minimize dust

generation.

Personal Hygiene: Avoid eating, drinking, or smoking in areas where beta-D-Ribofuranose
is handled. Wash hands thoroughly with soap and water after handling and before leaving

the laboratory.

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.

Aerosol and Dust Minimization: When transferring or weighing the solid compound, do so

carefully to avoid creating dust.

Storage Plan:
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Container: Keep the container tightly closed and store it in a cool, dry, and well-ventilated

place.

Incompatibilities: Store away from strong oxidizing agents.

Disposal Plan
Proper disposal of beta-D-Ribofuranose and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Disposal Protocol:

Collection: Collect all waste material, including unused beta-D-Ribofuranose and any

contaminated consumables (e.g., gloves, weighing paper), in a designated, clearly labeled,

and sealed container.

Regulations: Dispose of all chemical waste in accordance with local, state, and federal

regulations. Consult your institution's environmental health and safety (EHS) department for

specific guidance on chemical waste disposal.

Contaminated PPE: Decontaminate or dispose of all used PPE as hazardous waste

according to institutional protocols.

Logical Relationship for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

Personal Protective Equipment when handling beta-D-Ribofuranose, based on the potential

routes of exposure.
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Hazard Assessment

Handling beta-D-Ribofuranose

Potential for Exposure?

Eye Contact
(Irritation)

Yes

Skin Contact
(Irritation)

Inhalation
(Respiratory Irritation)

Ingestion
(Harmful)

Safety Goggles or
Face Shield Chemical Resistant Gloves Laboratory Coat Work in Ventilated Area

(Consider Respirator)
No Eating, Drinking, Smoking

Wash Hands
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To cite this document: BenchChem. [Essential Safety and Logistical Guidance for Handling
beta-D-Ribofuranose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144940#personal-protective-equipment-for-handling-
beta-d-ribofuranose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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